Cas no 1214355-03-9 (2,2',4-Trifluoro-5-nitrobiphenyl)

• Product Name: 2,2',4-Trifluoro-5-nitrobiphenyl
• CAS No: 1214355-03-9
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4990409
• Update Time: 2025-06-12

2,2',4-Trifluoro-5-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',4-trifluoro-5-nitrobiphenyl
• 2,2',4-Trifluoro-5-nitrobiphenyl

• Inchi： 1S/C12H6F3NO2/c13-9-4-2-1-3-7(9)8-5-12(16(17)18)11(15)6-10(8)14/h1-6H
• InChI Key： ZMVOXKZFWDNOPS-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C1C=CC=CC=1F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Additional information on 2,2',4-Trifluoro-5-nitrobiphenyl

Recent Advances in the Study of 2,2',4-Trifluoro-5-nitrobiphenyl (CAS: 1214355-03-9) in Chemical Biology and Pharmaceutical Research

2,2',4-Trifluoro-5-nitrobiphenyl (CAS: 1214355-03-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its unique properties and potential therapeutic benefits.

One of the key areas of research has been the synthesis and optimization of 2,2',4-Trifluoro-5-nitrobiphenyl. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction, which yielded high purity and excellent yields. This advancement is critical for further pharmacological evaluations and industrial applications.

In addition to its synthetic accessibility, the biological activity of 2,2',4-Trifluoro-5-nitrobiphenyl has been a focal point of recent investigations. Preliminary in vitro studies have revealed its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have indicated strong binding affinities to target proteins, which could pave the way for the development of novel therapeutics for chronic inflammatory diseases.

Another noteworthy aspect of this compound is its application in material science. Researchers have explored its use as a building block for advanced materials, such as liquid crystals and organic semiconductors. The electron-withdrawing properties of the nitro and trifluoromethyl groups contribute to the material's stability and electronic characteristics, making it a candidate for next-generation optoelectronic devices.

Despite these promising findings, challenges remain in the development and application of 2,2',4-Trifluoro-5-nitrobiphenyl. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies, ensuring its suitability for clinical and industrial use.

In conclusion, 2,2',4-Trifluoro-5-nitrobiphenyl (CAS: 1214355-03-9) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Continued exploration of its synthesis, biological activity, and material properties will undoubtedly contribute to advancements in these fields. Future studies should focus on addressing the current limitations and unlocking the full potential of this intriguing molecule.